Cas no 100160-69-8 ((1S,2S)-2-Amino-1-indanol dihydrochloride)

• Product Name: (1S,2S)-2-Amino-1-indanol dihydrochloride
• CAS No: 100160-69-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 1124941
• PubChem ID: 71776086
• Update Time: 2025-04-20

(1S,2S)-2-Amino-1-indanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-Amino-1-indanol dihydrochloride
• 1H-Inden-1-ol, 2-amino-2,3-dihydro-, hydrochloride, (1S-trans)- (9CI)
• (1S,2S)-2-Amino-1-indanol hydrochloride (1:1)
• (1S,2S)-2-Amino-2,3-dihydro-1H-inden-1-ol hydrochloride
• SCHEMBL20678703
• (1S,2S)-2-Amino-2,3-dihydro-1H-inden-1-olhydrochloride
• (1S,2S)-2-amino-2,3-dihydro-1H-inden-1-ol;hydrochloride
• 13575-73-0
• 100160-69-8
• trans-2-Amino-2,3-dihydro-1H-inden-1-ol hydrochloride

• Inchi： 1S/C9H11NO.ClH/c10-8-5-6-3-1-2-4-7(6)9(8)11;/h1-4,8-9,11H,5,10H2;1H/t8-,9-;/m0./s1
• InChI Key： KNFDUVWKQCDJQM-OZZZDHQUSA-N
• SMILES： Cl.O[C@H]1C2C=CC=CC=2C[C@@H]1N

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25
• LogP: 2.10570